N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylacetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylacetamide
• InChI: InChI=1S/C23H22N4OS/c1-15-9-10-19(11-16(15)2)26-21(28)14-29-22-12-17(3)25-23-20(13-24-27(22)23)18-7-5-4-6-8-18/h4-13H,14H2,1-3H3,(H,26,28)
• InChI Key: BHOFPNIIHVSZIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=CC(=NC3=C(C=NN23)C4=CC=CC=C4)C)C
• Molecular Formula: C23H22N4OS
• Molecular Weight: 402.5 g/mol

Description

N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C23H22N4OS and its molecular weight is 402.52. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with structural similarities to N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrazin-7-yl)sulfanylacetamide, has been reported as selective ligands for the translocator protein (18 kDa). Among these, DPA-714, designed with a fluorine atom, allows for labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET) (Dollé et al., 2008).

Antioxidant Activity

Compounds structurally related to N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrazin-7-yl)sulfanylacetamide have been synthesized and evaluated for their antioxidant activities. A study synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides and found moderate to significant radical scavenging activity for most compounds, indicating potential for development into potent biologically active compounds (Ahmad et al., 2012).

Synthesis of Novel Derivatives

Research on the synthesis of novel derivatives within the structural family of pyrazolo[1,5-a]pyrimidines reveals the potential for discovering new therapeutic agents. For instance, the synthesis of 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H,7H)-dione derivatives demonstrated selective inhibition of lung cancer cell growth through apoptosis induction, highlighting the anticancer potential of these compounds (Lv et al., 2012).

Metal Complex Formation for Leather Dyeing

A study on the formation of metal complexes with pyrazolone-based dyes, including those structurally related to N-(3,4-dimethylphenyl)-2-(5-methyl-3-phenylpyrazolo[1,5-a]pyrazin-7-yl)sulfanylacetamide, demonstrated their application in leather dyeing. These complexes showed high fastness properties, suggesting their usefulness in industrial applications (Hussain et al., 2016).